27-Hydroxybullatacin
Description
27-Hydroxybullatacin is a natural product found in Annona glabra with data available.
Scientific Research Applications
Synthesis and Mitochondrial Complex I Inhibition
- Total Synthesis and Complex I Inhibition : 27-Hydroxybullatacin and its C-15 epimer were synthesized, focusing on key reactions like oxidative cyclization and cross metathesis. These compounds exhibited inhibitory effects on mitochondrial complex I functions in low nanomolar range (Chen & Sinha, 2008).
Neurotoxicity and Alzheimer’s Disease
- Implications in Alzheimer’s Disease : Research suggests that 27-Hydroxycholesterol may contribute to cognitive deficits in Alzheimer’s disease (AD) through mechanisms involving gut microbiota dysbiosis and intestinal barrier dysfunction (Wang et al., 2020).
Cholesterol Metabolism and Cardiovascular Health
- Cholesterol 27-Hydroxylase in Atherosclerosis : The enzyme cholesterol 27-hydroxylase, which metabolizes 27-hydroxycholesterol, has been studied for its role in atherosclerosis. It is proposed that differences in this enzyme's activity could impact an individual's susceptibility to atherosclerosis (Shanahan et al., 2001).
Cancer Research
- Breast Cancer Risk Assessment : Circulating levels of 27-Hydroxycholesterol were investigated in relation to breast cancer risk. It was found that higher levels of this compound might be associated with a lower risk of breast cancer in postmenopausal women (Lu et al., 2018).
Drug Delivery Systems
- Ultrasound-Triggered Drug Delivery : Studies on 10-Hydroxycamptothecin loaded PLA microbubbles indicate that compounds like 27-Hydroxybullatacin could potentially be used in similar drug delivery systems, especially for targeting cancer cells (Hou et al., 2012).
properties
Product Name |
27-Hydroxybullatacin |
|---|---|
Molecular Formula |
C37H66O8 |
Molecular Weight |
638.9 g/mol |
IUPAC Name |
(2S)-4-[(2R,13R)-13-[(2R,5R)-5-[(2R,5R)-5-[(1S,4S)-1,4-dihydroxyundecyl]oxolan-2-yl]oxolan-2-yl]-2,13-dihydroxytridecyl]-2-methyl-2H-furan-5-one |
InChI |
InChI=1S/C37H66O8/c1-3-4-5-10-13-16-29(38)19-20-32(41)34-22-24-36(45-34)35-23-21-33(44-35)31(40)18-15-12-9-7-6-8-11-14-17-30(39)26-28-25-27(2)43-37(28)42/h25,27,29-36,38-41H,3-24,26H2,1-2H3/t27-,29-,30+,31+,32-,33+,34+,35+,36+/m0/s1 |
InChI Key |
AJWQQZIFWOFRRM-MKQHPUIBSA-N |
Isomeric SMILES |
CCCCCCC[C@@H](CC[C@@H]([C@H]1CC[C@@H](O1)[C@H]2CC[C@@H](O2)[C@@H](CCCCCCCCCC[C@H](CC3=C[C@@H](OC3=O)C)O)O)O)O |
Canonical SMILES |
CCCCCCCC(CCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC(CC3=CC(OC3=O)C)O)O)O)O |
synonyms |
27-hydroxybullatacin |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R)-2-[4-[(E)-3-[(1R)-1-carboxy-2-(3,4-dihydroxyphenyl)ethoxy]-3-oxoprop-1-enyl]-2-hydroxyphenoxy]-3-(3,4-dihydroxyphenyl)-3-hydroxypropanoic acid](/img/structure/B1250734.png)
![[(2R,3R,5R,10S,12S,13R,14S,17R)-2-hydroxy-12-methoxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-1,2,3,5,6,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] hydrogen sulfate](/img/structure/B1250735.png)
![(2S)-2-methyl-4-[(2R,12R,15R)-2,12,15-trihydroxy-15-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2H-furan-5-one](/img/structure/B1250739.png)
![3-[(2S,3R,4S,5R,6R)-4,5-Dihydroxy-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one](/img/structure/B1250748.png)
